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Introduction
Nickel chromite (Cr2NiO4) is a thermally stable inorganic pigment with a normal spinel

structure, prized for its intense black coloration, high refractoriness, and excellent chemical

stability in ceramic glazes.[1] These properties make it a valuable colorant for a wide range of

ceramic applications, including tiles, sanitaryware, and decorative ceramics. This document

provides detailed protocols for the synthesis of Cr2NiO4 pigments via sol-gel, co-precipitation,

and solid-state reaction methods, along with guidelines for its application in ceramic glazes.

Physicochemical Properties of Cr2NiO4 Pigments
Nickel chromite's performance as a ceramic pigment is dictated by its fundamental

physicochemical properties. The spinel structure of Cr2NiO4 provides a robust crystalline

lattice that encapsulates the chromophoric ions, ensuring color stability even at high firing

temperatures.

Key Properties:
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Crystal Structure: Normal spinel (Fd3m space group)[2][3]

Color: Black

Thermal Stability: High, stable at typical ceramic firing temperatures.

Chemical Stability: Inert to acids and alkalis.

Refractoriness: High, making it suitable for high-temperature applications.[1]

Data Presentation: Physicochemical and
Colorimetric Data
The properties of Cr2NiO4 pigments are significantly influenced by the synthesis method and

processing parameters, particularly the calcination temperature. Higher calcination

temperatures generally lead to increased crystallite and grain size.[2][3] While comprehensive

colorimetric data for pure Cr2NiO4 is not readily available in a single source, the following

tables provide representative data for nickel-containing aluminate spinels and multi-component

black spinels to illustrate the expected colorimetric behavior.

Table 1: Influence of Calcination Temperature on Crystallite and Grain Size of NiCr2O4

Nanoparticles (synthesized by sol-gel auto combustion)[2][3]

Calcination Temperature
(°C)

Crystallite Size (nm) Average Grain Size (nm)

700 13.73 140.00

900 - -

1100 - -

1300 22.33 163.46

Table 2: Representative Colorimetric Data for Ni-Al Spinel Pigments at Different Calcination

Temperatures[4]
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Pigment
Composition

Calcination
Temperature
(°C)

L a b*

Ni-Al(pec) 600 - -
positive

(yellowish)

Ni-Al(pec) 800 - - negative (bluish)

Ni-Al(pec) 1000 - - negative (bluish)

Table 3: Representative Colorimetric Data for Fe-Cr-Ni-Mn Black Spinel Pigments with Varying

MnO Content[5]

MnO Content
(molar ratio)

L a b*

0.0 41.8 0.6 1.6

0.1 35.5 0.8 1.2

0.2 33.1 1.0 1.0

0.3 32.0 1.0 0.8

Experimental Protocols: Synthesis of Cr2NiO4
Pigments
Three primary methods for the synthesis of Cr2NiO4 pigments are detailed below: sol-gel, co-

precipitation, and solid-state reaction.

Protocol 1: Sol-Gel Synthesis
The sol-gel method offers excellent control over homogeneity and particle size at relatively low

temperatures.[6][7]

Materials:
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Nickel(II) nitrate hexahydrate (Ni(NO3)2·6H2O) or Nickel(II) acetate tetrahydrate

(Ni(CH3COO)2·4H2O)[6]

Chromium(III) nitrate nonahydrate (Cr(NO3)3·9H2O)[6]

1,2-ethanediol (C2H6O2) as a complexing agent[6][7]

Distilled water

Procedure:

Precursor Solution Preparation:

Prepare stoichiometric aqueous solutions of the nickel and chromium salts. For Cr2NiO4,

the molar ratio of Ni:Cr should be 1:2.

Dissolve the salts in distilled water with continuous stirring at 40-50 °C for approximately

20 minutes until a homogenous solution is obtained.[6]

Gel Formation:

Add 1,2-ethanediol to the precursor solution while maintaining the temperature and stirring

for about 1 hour.[6]

Concentrate the solution by continuous stirring and evaporation at 60-70 °C to form a

viscous gel.[6]

Drying:

Dry the gel in a furnace at 105 °C in air to remove residual water.[6]

Grinding and Calcination:

Grind the dried gel into a fine powder using an agate mortar.

Calcine the powder in an alumina crucible at a selected temperature (e.g., 600-800 °C) in

air for 3 hours with a heating rate of 10 °C/min.[6] Higher temperatures can be explored to

influence crystallite size.[2]
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Protocol 2: Co-precipitation Synthesis
Co-precipitation is a straightforward and cost-effective method for producing fine,

homogeneous pigment powders.[8][9]

Materials:

Nickel(II) chloride (NiCl2) or Nickel(II) nitrate (Ni(NO3)2)

Chromium(III) chloride (CrCl3) or Chromium(III) nitrate (Cr(NO3)3)

Precipitating agent: e.g., Sodium hydroxide (NaOH), Ammonium hydroxide (NH4OH)

Distilled water

Procedure:

Precursor Solution Preparation:

Prepare aqueous solutions of the nickel and chromium salts with a 1:2 molar ratio of Ni:Cr.

Precipitation:

Slowly add the precursor solution to a stirred solution of the precipitating agent.

Maintain a constant pH during the precipitation process.

Aging:

Allow the precipitate to age in the mother liquor, with continuous stirring, to ensure

complete precipitation and homogenization.

Washing and Filtration:

Filter the precipitate and wash it thoroughly with distilled water to remove any soluble by-

products.

Drying:
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Dry the washed precipitate in an oven at a temperature around 100-120 °C.

Calcination:

Calcine the dried powder at temperatures typically below 900 °C to form the crystalline

spinel structure.[8][9]

Protocol 3: Solid-State Reaction Synthesis
This conventional ceramic method involves the high-temperature reaction of precursor oxides.

Materials:

Nickel(II) oxide (NiO)

Chromium(III) oxide (Cr2O3)

Procedure:

Mixing and Grinding:

Weigh stoichiometric amounts of NiO and Cr2O3 (1:1 molar ratio).

Thoroughly mix and grind the powders in a mortar and pestle or a ball mill to ensure

intimate contact between the reactants.

Calcination:

Place the mixed powder in an alumina crucible.

Calcine at a high temperature, typically in the range of 1000-1400 °C, for a specified

duration (e.g., 2-4 hours) to facilitate the solid-state reaction and formation of the spinel

phase.

Grinding:

After cooling, grind the calcined product to achieve the desired particle size for pigment

applications.
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Application in Ceramic Glazes
Cr2NiO4 is primarily used to impart a black color to ceramic glazes. The final color and surface

finish depend on the pigment concentration, the chemical composition of the glaze, and the

firing conditions.

General Glaze Formulation:

A typical transparent ceramic glaze for tile applications may consist of the following

components:[5]

Silica (SiO2): Glass former

Alumina (Al2O3): Increases viscosity and durability

Fluxes (e.g., CaO, MgO, K2O, Na2O): Lower the melting point

Protocol for Glaze Preparation and Application:

Glaze Preparation:

Prepare a base transparent glaze formulation suitable for the desired firing temperature.

Add the synthesized Cr2NiO4 pigment to the glaze components. A typical loading is

around 5 wt%.[5]

Mix the pigment and glaze powders with water to form a stable slurry. Ball milling can be

used to ensure a homogeneous dispersion.

Application:

Apply the glaze slip to a ceramic body (e.g., a bisque tile) using methods such as dipping,

spraying, or brushing.

Firing:

Fire the glazed ceramic piece in a kiln according to a heating schedule appropriate for the

glaze and ceramic body. Firing temperatures for tiles are often in the range of 1100-1250
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Caption: Sol-Gel Synthesis Workflow for Cr2NiO4 Pigment.

Precipitation
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Prepare Precipitating Agent Solution
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Caption: Co-Precipitation Synthesis Workflow for Cr2NiO4 Pigment.

Logical Relationships
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Caption: Factors Influencing Cr2NiO4 Pigment Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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